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Compound of Interest

Compound Name: Neosenkirkine

Cat. No.: B1237278 Get Quote

Introduction to Pyrrolizidine Alkaloids (PAs)
Pyrrolizidine alkaloids (PAs) are a large group of naturally occurring heterocyclic organic

compounds synthesized by an estimated 3% of the world's flowering plants as a defense

mechanism against herbivores.[1][2] These secondary metabolites are found predominantly in

the plant families Asteraceae, Boraginaceae, and Fabaceae.[1][3] PAs are characterized by a

core structure of pyrrolizidine, which consists of two fused five-membered rings with a nitrogen

atom at the bridgehead.[1][4] They typically exist as esters, composed of a necine base (the

pyrrolizidine amino alcohol) and one or more necic acids.[4][5]

The structural diversity of PAs is vast, with over 500 different compounds identified.[5] This

diversity arises from variations in the necine base, the necic acids, and the esterification

pattern.[1] PAs are classified into four main types based on the structure of the necine base:

retronecine, heliotridine, otonecine, and platynecine.[5] PAs containing a 1,2-unsaturated

necine base, such as retronecine, heliotridine, and otonecine types, are known to be highly

toxic.[6] In contrast, those with a saturated necine base, like platynecine, are considered less

toxic.

These compounds pose a significant health risk to humans and livestock as they can

contaminate food sources like honey, milk, grain, and eggs, as well as herbal medicines and

supplements.[7][8] The toxicity of PAs is primarily linked to their metabolic activation in the liver,

leading to strong hepatotoxic (liver-damaging), genotoxic (DNA-damaging), cytotoxic (cell-

damaging), and tumorigenic (tumor-causing) effects.[1][7][8]
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Neosenkirkine and its close relative, senkirkine, belong to the otonecine-type class of

pyrrolizidine alkaloids.[9][10] This class is characterized by the otonecine necine base.

Senkirkine is a major PA found in several plant species, including Tussilago farfara (coltsfoot),

Emilia sonchifolia, and various Senecio species.[6][10][11][12] Neosenkirkine has also been

isolated from Senecio species.[9][10][12]

Chemical Properties:

Property Neosenkirkine
Senkirkine
(Renardin)

Reference

CAS Number 57194-70-4 2318-18-5 [13],[14]

Molecular Formula C₁₉H₂₇NO₆ C₁₉H₂₇NO₆ [15],[16]

Molecular Weight 365.42 g/mol 365.4 g/mol [15],[16]

Structure
Otonecine-type

macrocyclic PA

Otonecine-type

macrocyclic PA
[9],[16]

Solubility

Soluble in Chloroform,

Dichloromethane,

Ethyl Acetate, DMSO,

Acetone.

Data not specified, but

general PA solubility

patterns apply.

[13]

Biosynthesis of Pyrrolizidine Alkaloids
The biosynthesis of PAs is a complex process that occurs primarily in the roots of producing

plants.[9] The pathway can be broadly divided into the formation of the necine base and the

necic acids, followed by their esterification.

3.1 Necine Base Synthesis The synthesis of the necine base begins with the amino acid

ornithine, which is a precursor to putrescine.[2] The first committed step in the pathway is

catalyzed by homospermidine synthase (HSS), an enzyme that couples two molecules of

putrescine (derived from arginine and ornithine) to form homospermidine.[3] This intermediate

then undergoes a series of oxidation, cyclization, and reduction steps to form the characteristic

bicyclic pyrrolizidine core, such as retronecine.[3]
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3.2 Necic Acid Synthesis Necic acids are derived from common amino acids, such as

isoleucine, leucine, and valine, through various metabolic pathways.[2] Their structural diversity

contributes significantly to the wide range of PAs found in nature.

3.3 Esterification The final step in PA biosynthesis is the esterification of the necine base with

one or two necic acids. This reaction combines the two separately synthesized components to

form the final, biologically active alkaloid.[3] The resulting PAs may be stored in the plant as

tertiary amines or as N-oxides, the latter being more water-soluble.[8]
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Primary Metabolites Biosynthetic Pathway

Final Product
Ornithine / Arginine Putrescine

Isoleucine, Leucine, etc. Necic Acids

Homospermidine

Homospermidine
Synthase (HSS) Necine Base

(e.g., Retronecine)

Oxidation &
Cyclization

Esterification Pyrrolizidine Alkaloid
(e.g., Neosenkirkine)

Hepatic Metabolism (Liver)

Cellular Effects

Parent Pyrrolizidine Alkaloid
(in blood)

CYP450 Enzymes

Activation

Detoxification Enzymes
(Esterases, FMOs, UGTs)

Detoxification

Reactive Pyrrolic Esters
(Dehydro-PAs)

Detoxified Products
(Hydrolyzed PAs, N-Oxides,

Glucuronides)

DNA & Protein Adducts

Covalent Binding

Excretion

Hepatotoxicity
Genotoxicity

Carcinogenicity
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Extrinsic Pathway

Intrinsic Pathway

PA Reactive Metabolites

Death Receptors
(e.g., TNFR, FasR)

Induces
Mitochondrial

Stress

Induces

DISC Formation
(FADD/TRADD)

Caspase-8 / -10
Activation

Executioner Caspases
(Caspase-3, -7)

Activation

Cytochrome c
Release

Apoptosome
(Apaf-1, Caspase-9)

Caspase-9
Activation

Apoptosis &
Liver Injury
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Start:
Plant/Food Sample

1. Sample Homogenization

2. Acidic Aqueous Extraction
(e.g., with sonication)

3. Centrifugation

4. Collect Supernatant
(Crude Extract)

5. Solid-Phase Extraction (SPE)
(Condition -> Load -> Wash -> Elute)

6. Evaporation & Reconstitution

7. UHPLC-MS/MS Analysis
(MRM Mode)

End:
Quantified PA Levels

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Neosenkirkine and related pyrrolizidine alkaloids].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237278#neosenkirkine-and-related-pyrrolizidine-
alkaloids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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